Cas no 89388-08-9 (1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester)

• Product Name: 1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester
• CAS No: 89388-08-9
• MF: C₁₇H₃₀N₂O₂
• MW: 294.432304859161
• CID: 602498
• PubChem ID: 71323902
• Update Time: 2025-04-19

1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-undecanoic acid, 2-methyl-, ethyl ester
• ethyl 11-(2-methylimidazol-1-yl)undecanoate
• Ethyl 11-(2-methyl-1H-imidazol-1-yl)undecanoate
• DTXSID90753432
• 89388-08-9

• Inchi： 1S/C17H30N2O2/c1-3-21-17(20)12-10-8-6-4-5-7-9-11-14-19-15-13-18-16(19)2/h13,15H,3-12,14H2,1-2H3
• InChI Key： LCNDMIYZIAOVAI-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCCCCCCN1C=CN=C1C)=O

Computed Properties

• Exact Mass: 294.230728204g/mol
• Monoisotopic Mass: 294.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.1Ų